Cas no 104012-37-5 (Tussilagone)

Tussilagone is a bioactive sesquiterpenoid compound primarily derived from Tussilago farfara (coltsfoot). It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and antitussive effects, making it a subject of interest in respiratory and immunological research. Structurally characterized by its unique furan ring and isovaleroyl moiety, tussilagone demonstrates potential in modulating inflammatory pathways, such as NF-κB inhibition. Its low toxicity profile and natural origin further support its applicability in therapeutic development. Research suggests efficacy in mitigating airway hyperresponsiveness and oxidative stress, highlighting its relevance for pulmonary and cardiovascular studies. Analytical methods like HPLC and LC-MS ensure precise quantification for standardized applications.

Tussilagone structure

Product Name:Tussilagone

CAS No:104012-37-5

MF:C₂₃H₃₄O₅

MW:390.513067722321

CID:142795

PubChem ID:13919185

Update Time:2025-10-15

Tussilagone Chemical and Physical Properties

Names and Identifiers

- 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-ylester, (2E)-
- [(1R,3aR,5R,7S,7aS)-1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
- 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene...
- 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-ind
- Tussilagone
- L 652469
- Tussilagone, 98%, from Farfarae Flos
- [(1R,5R,7S)-1-(1-Acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-
- [(1S,3Ar,5R,7S,7aS)-1-[(1R)-1-acetyloxyethyl]-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
- [1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
- L-652469
- HY-N1388
- DTXSID801318139
- 2-PENTENOIC ACID, 3-METHYL-, 1-(1-(ACETYLOXY)ETHYL)OCTAHYDRO-4-METHYLENE-7-(1-METHYLETHYL)-2-OXO-1H-INDEN-5-YL ESTER, (1S-(1.ALPHA.(S*),3A.BETA.,5.BETA.(E),7.ALPHA.,7A.ALPHA.))-
- 2-PENTENOIC ACID, 3-METHYL-, (1S,3AR,5R,7S,7AS)-1-((1R)-1-(ACETYLOXY)ETHYL)OCTAHYDRO-4-METHYLENE-7-(1-METHYLETHYL)-2-OXO-1H-INDEN-5-YL ESTER, (2E)-
- AC-34378
- Q27271803
- CS-0016808
- AKOS040759061
- 2-Pentenoic acid, 3-methyl-, 1-(1-(acetyloxy)ethyl)octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-yl ester, (1S-(1-alpha(S*),3a-beta,5-beta(E),7-alpha,7a-alpha))-
- 104012-37-5
- 95N0GBB2SX
- CCG-268534
- (7R,14R)-14-Acetoxy-7-((2'E)-3'-methylpent-2'-enoyloxy)-oplopanone
- 2-Pentenoic acid, 3-methyl-, 1-(1-(acetyloxy)ethyl)octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-yl ester, (1S-(1alpha(S*),3abeta,5beta(E),7alpha,7aalpha))-
- UNII-95N0GBB2SX
- oplopanone, (7R,14R)-14-acetoxy-7-((2E)-3'-methylpent-2'-enoyloxy)-
- S9180
- MS-26511
- 1ST159651
- Tussilagone(7R,14R)-14-Acetoxy-7-((2'E)-3'-methylpent-2'-enoyloxy)-oplopanone
- DA-68420
- MDL： MFCD01709134
- Inchi： 1S/C23H34O5/c1-8-13(4)9-21(26)28-20-11-17(12(2)3)23-18(14(20)5)10-19(25)22(23)15(6)27-16(7)24/h9,12,15,17-18,20,22-23H,5,8,10-11H2,1-4,6-7H3/b13-9+/t15-,17+,18+,20-,22+,23+/m1/s1
- InChI Key： CFUPNMDNSQIWBB-UUVDBSHOSA-N
- SMILES： O(C(/C=C(\C)/CC)=O)[C@H]1C(=C)[C@@H]2CC([C@H]([C@@H](C)OC(C)=O)[C@H]2[C@H](C(C)C)C1)=O

Computed Properties

Exact Mass: 390.24100
Monoisotopic Mass: 390.24062418 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 675
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 4.1
Topological Polar Surface Area: 69.7
Molecular Weight: 390.5

Experimental Properties

Color/Form: Powder
Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 100-101°C
Boiling Point: 471.3±35.0 °C at 760 mmHg
Flash Point: 200.7±26.0 °C
Refractive Index: 1.501
Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
PSA: 69.67000
LogP: 4.25960
Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tussilagone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： 24/25
Storage Condition：Store at 4 ° C, -4 ° C is better

Tussilagone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N1388-5mg	Tussilagone	104012-37-5	99.46%	5mg	￥1380	2024-07-19
MedChemExpress	HY-N1388-10mg	Tussilagone	104012-37-5	99.46%	10mg	￥2350	2024-07-19
MedChemExpress	HY-N1388-20mg	Tussilagone	104012-37-5	99.46%	20mg	￥4000	2024-07-19
ChemFaces	CFN90629-20mg	Tussilagone	104012-37-5	>=98%	20mg	$148	2021-07-22
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL83299-10MG	Tussilagone	104012-37-5		10mg	¥5281.69	2024-12-26
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ChemFaces	CFN90629-20mg	Tussilagone	104012-37-5	>=98%	20mg	$148	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP1419-100mg	Tussilagone	104012-37-5	98%	100mg	$190	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP1419-20mg	Tussilagone	104012-37-5	98%	20mg	$65	2023-09-20

Tussilagone Suppliers

Amadis Chemical Company Limited

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(CAS:104012-37-5)Tussilagone

Order Number:A1199892

Stock Status:in Stock

Quantity:250mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:40

Price ($):370.0

Email:sales@amadischem.com

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Tussilagone Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
5. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477

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Amadis Chemical Company Limited

(CAS:104012-37-5)Tussilagone

Purity:99%

Quantity:250mg

Price ($):370.0